![molecular formula C14H16N2O2 B2688245 1-(cyclobutylmethyl)-3-methylquinazoline-2,4(1H,3H)-dione CAS No. 2195941-47-8](/img/structure/B2688245.png)
1-(cyclobutylmethyl)-3-methylquinazoline-2,4(1H,3H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(Cyclobutylmethyl)-3-methylquinazoline-2,4(1H,3H)-dione, also known as CMQ, is a heterocyclic organic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CMQ belongs to the class of quinazoline derivatives, which are known for their diverse biological activities.
Scientific Research Applications
Crystal Structure Analysis
Studies on related compounds, such as 4-methyl-2-phenylbenzo[de]cyclobut[i]isoquinoline-3,5(2H)-dione, reveal insights into their crystal structures, which are crucial for understanding the material properties and reactivity of these compounds. The detailed characterization of such compounds through techniques like X-ray crystallography provides foundational knowledge for exploring their applications in designing new materials and drugs (Qingjian Liu, Daqing Shi, Jian-hua Xu, 2003).
Synthesis and Catalysis
The synthesis of hydroquinazoline-2,5-diones, another compound class closely related to the query molecule, has been facilitated by the use of ionic liquids and catalysts, demonstrating the chemical versatility and potential for generating complex molecules. This research is particularly relevant for developing new synthetic routes in pharmaceuticals and fine chemicals (H. Kefayati, F. Asghari, Raheleh Khanjanian, 2012).
Reactivity and Material Properties
The study of the reactivity of related compounds, such as 4-phenyl-1,2,4-triazoline-3,5-dione, in various chemical reactions, underscores the potential applications in material science and synthetic chemistry. The exploration of their behavior in reactions like the Diels-Alder cycloaddition could open new avenues for the development of novel materials with unique properties (S. Mallakpour, G. Butler, 1985).
properties
IUPAC Name |
1-(cyclobutylmethyl)-3-methylquinazoline-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O2/c1-15-13(17)11-7-2-3-8-12(11)16(14(15)18)9-10-5-4-6-10/h2-3,7-8,10H,4-6,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TYPYBPSTFIPROW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C2=CC=CC=C2N(C1=O)CC3CCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.